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Compound of Interest

Methyl 2-cyclopropyl-2-
Compound Name:

hydroxyacetate
CAS No.: 98730-93-9
Cat. No.: B2699926

Get Quote

Technical Guide: Methyl 2-cyclopropyl-2-
hydroxyacetate

Role: Pharmaceutical Intermediate & Chiral Building Block Document Control: Version 1.0 |
Status: Active[1]

Executive Summary: The Strategic Value of the
Cyclopropyl Moiety

In modern drug discovery, Methyl 2-cyclopropyl-2-hydroxyacetate serves as a specialized
scaffold for introducing the cyclopropyl group into Active Pharmaceutical Ingredients (APIs).
The cyclopropyl moiety is not merely a structural spacer; it is a bioisostere that significantly
alters the physicochemical profile of a drug candidate.

Key Mechanisms of Action in Drug Design:

» Metabolic Stability: The
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character and ring strain of the cyclopropyl group often block metabolic oxidation sites (e.g.,
CYP450 degradation), extending the half-life (

) of the parent drug.

o Conformational Restriction: The rigid ring restricts the rotation of the side chain, locking the

molecule into a bioactive conformation that enhances binding affinity to target receptors

(e.g., viral polymerases or kinase domains).

 Lipophilicity Modulation: It improves permeability without the excessive lipophilicity penalty

associated with larger alkyl groups.

Chemical Identity & Technical Specifications

Data synthesized from verified chemical inventories and structural analysis.

Property

Specification

Chemical Name

Methyl 2-cyclopropyl-2-hydroxyacetate

CAS Number

98730-93-9

Synonyms

Cyclopropyl-hydroxy-acetic acid methyl ester;
Methyl cyclopropylglycolate

Molecular Formula

Molecular Weight

130.14 g/mol

Structure (SMILES)

COC(=0)C(0)C1CC1

Physical State

Colorless to pale yellow liquid (at RT)

Density g/cm3 (Predicted)
Boiling Point ~180-190°C (Predicted at 760 mmHg)

- Soluble in MeOH, DCM, EtOAc; Sparingly
Solubility

soluble in water

Purity Grade

Typically

for synthesis applications
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Hazard Identification & Safety Engineering (GHS)

Signal Word:WARNING

This compound acts as an irritant to mucosal membranes. The alpha-hydroxy ester
functionality, combined with the lipophilic cyclopropyl ring, facilitates dermal penetration,
necessitating strict barrier protection.

Hazard Statements (H-Codes)
e H302: Harmful if swallowed.[2][3][4]

o H315: Causes skin irritation.[2][3][4][5][6]
e H319: Causes serious eye irritation.[2][4][5][6]

o H335: May cause respiratory irritation.[2][4][5][6]

Precautionary Protocols (P-Codes)

e P261: Avoid breathing mist/vapors/spray.[2][3][5] Rationale: Ester hydrolysis in the lungs can
release acidic byproducts.

e P280: Wear protective gloves (Nitrile >0.11mm)/eye protection (ANSI Z87.1).

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for 15 minutes. Remove contact
lenses.[2][3][5]

Experimental Protocol: Synthesis & Application

Context: This protocol describes the Asymmetric Hydrogenation of Methyl 2-cyclopropyl-2-
oxoacetate to yield the target hydroxy ester. This is the primary industrial route to access the
chiral form used in drug synthesis.

Methodology: Ru-Catalyzed Asymmetric Hydrogenation

Reagents:

o Substrate: Methyl 2-cyclopropyl-2-oxoacetate (1.0 eq)[1]
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e Catalyst: RuCl(p-cymene)[(S,S)-Ts-DPEN] (0.5 mol%)[1]
e Solvent: Methanol (anhydrous)
e Hydrogen Source:
gas (10 atm)
Step-by-Step Workflow:

 Inerting: Charge a high-pressure autoclave with the Ruthenium catalyst and the alpha-keto
ester substrate under a nitrogen atmosphere. Causality: Oxygen poisons the Ru-catalyst,
drastically reducing enantiomeric excess (ee).[1]

e Solvation: Add degassed anhydrous methanol via syringe.
o Pressurization: Purge the vessel three times with

, then pressurize to 10 atm.
e Reaction: Stir at

for 12 hours. Monitor conversion via TLC (Hexane:EtOAc 3:1).
o Workup: Vent

gas carefully (fume hood). Concentrate the solution in vacuo.

« Purification: Purify the residue via silica gel flash chromatography to isolate Methyl 2-
cyclopropyl-2-hydroxyacetate.

Visualizing the Synthesis Pathway
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Methyl 2-cyclopropyl-2-oxoacetate

(Alpha-Keto Ester)
Coordination
Asymmetric Transfer

Ru-Catalyst > Ru-Hydride Hydrogenation > Methyl 2-cyclopropyl-2-hydroxyacetate
(Chiral |ndUCti0n)/' Intermediate (Target Chiral Alcohol)
H2 (10 atm)

(Reductant)

Click to download full resolution via product page
Figure 1: Catalytic cycle for the synthesis of the target hydroxy ester from its keto-precursor.[1]

Handling & Storage Operational Logic

Proper handling ensures the stability of the ester bond (preventing hydrolysis) and the
cyclopropyl ring (preventing ring-opening under acidic conditions).

Storage SOP

o Temperature: Store at 2—-8°C (Refrigerate). Reasoning: Low temperature inhibits
spontaneous transesterification or hydrolysis.[1]

o Atmosphere: Store under Argon or Nitrogen. Reasoning: Moisture sensitivity; water vapor
can hydrolyze the methyl ester to the free acid.

o Container: Tightly sealed amber glass vials.

Safe Handling Workflow
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Receive Shipment

Inspect Seal & Temp
(Cold Chain)

Store @ 2-8°C
(Inert Gas)

Required Reseal under N2 |Fail/Breached

Dispense in Fume Hood
(Avoid Moisture)

Dispose as Halogen-Free
Organic Waste

Click to download full resolution via product page
Figure 2: Lifecycle management of the compound from receipt to disposal.
Emergency Response Protocols
Fire Fighting:
¢ Media: Dry chemical,

, or alcohol-resistant foam. Do NOT use a solid water stream (may scatter the liquid ester).

o Combustion Products: Carbon oxides (
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).[7]

Accidental Release (Spill):

Evacuate: Clear the area of non-essential personnel.

Ventilate: Ensure fume hood or local exhaust is active.

Absorb: Use an inert material (Vermiculite or Sand). Do not use sawdust (fire hazard).

Neutralize: Wash the area with a dilute soap solution; do not use strong bases as this will
hydrolyze the ester and potentially create slippery surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl 2-cyclopropyl-2-hydroxyacetate safety data
sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2699926/docs#methyl-2-cyclopropyl-2-
hydroxyacetate-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://chem-space.com/CSSB00000692270-29E4FE
https://chem-space.com/CSSB00000692270-29E4FE
http://file.medchemexpress.com/batch_PDF/HY-49556/S-Benzyl-2-cyclopropyl-2-hydroxyacetate-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23592&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-cyclopropyl-2-hydroxyacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-cyclopropyl-2-hydroxyacetate
https://aksci.com/sds/5234DE_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12211939
https://pubchem.ncbi.nlm.nih.gov/compound/12211939
https://www.peptide.com/custdocs/MSDS%20UHG217%20H-D-CyclopropylGly-OH.pdf
https://www.chemicalbook.com/synthesis/methyl-2-cyclohexyl-2-hydroxyacetate.htm
https://www.benchchem.com/product/b2699926/docs#methyl-2-cyclopropyl-2-hydroxyacetate-safety-data-sheet-sds
https://www.benchchem.com/product/b2699926/docs#methyl-2-cyclopropyl-2-hydroxyacetate-safety-data-sheet-sds
https://www.benchchem.com/product/b2699926/docs#methyl-2-cyclopropyl-2-hydroxyacetate-safety-data-sheet-sds
https://www.benchchem.com/product/b2699926/docs#methyl-2-cyclopropyl-2-hydroxyacetate-safety-data-sheet-sds
https://www.benchchem.com/product/b2699926?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2699926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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